Cas no 1082-80-0 (1-Phenazinecarboxaldehyde)

• Product name: 1-Phenazinecarboxaldehyde
• CAS No: 1082-80-0
• MF: C₁₃H₈N₂O
• MW: 208.21542
• CID: 1189867
• PubChem ID: 19044057

1-Phenazinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinecarboxaldehyde
• phenazine-1-carbaldehyde
• DTXSID50597672
• SCHEMBL6007444
• 1082-80-0

• Inchi： InChI=1S/C13H8N2O/c16-8-9-4-3-7-12-13(9)15-11-6-2-1-5-10(11)14-12/h1-8H
• InChI Key： GRDYUWLUJYJVRO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C3C=CC=C(C3=N2)C=O

Computed Properties

• Exact Mass: 208.06374
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85
• LogP: 2.59550